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Cat. No.: S006984

Get Quote

Profile of Timepidium Bromide

Property Description

Drug Class Anticholinergic / Antispasmodic [1]

Primary
Indication

Symptomatic treatment of visceral and gastrointestinal spasms, and associated
pain [1]

Mechanism of
Action

Antagonism of muscarinic receptors (Anticholinergic) [2] [1] [3]

Key Feature Quaternary ammonium compound; does not cross the blood-brain barrier,
minimizing central nervous system side effects [1]

Chemical
Formula

C₁₇H₂₂BrNOS₂ [1] [3]
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The most relevant study found was conducted in rabbits in 1982. The table below summarizes its findings on

the drug's effect on gastrointestinal blood flow [2].

Experimental Factor Finding

Subject Rabbits

Dose 200 μg/kg, intravenous

Effect on Total Gastric Blood Flow Slight increase

Effect on Mucosal Blood Flow
(Pyloric Antrum)

Considerable increase

Antagonism of Cholinergic Effects Reversed reduction in gastric blood flow caused by
acetylcholine and neostigmine

Proposed Mechanism Action mediated via muscarinic receptors

Guidance for Comparative Analysis

Comprehensive comparison guides require robust, head-to-head experimental data. The current search results

do not contain studies directly comparing Timepidium bromide's potency, affinity for muscarinic receptor

subtypes (M1-M3), or clinical efficacy against other anticholinergics like atropine or modern selective

agents.

For a rigorous comparison, you may need to consult specialized pharmacological databases and full-text

papers. The following flowchart outlines a potential methodology for a systematic comparison based on a

universal pharmacological approach discussed in one of the search results [4].
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Key Parameters (Step 2)

Recommended Databases (Step 3)

Start: Drug Comparison Methodology

1. Identify Comparator Drugs

2. Define Comparison Parameters

3. Query Pharmacological Databases Receptor Affinity (Ki/Kd)

4. Analyze Receptor Binding Data DrugBank Online

5. Synthesize & Tabulate Findings

Muscarinic Receptor Subtype (M1-M3) Selectivity & BBB Penetrance Functional Assay Data (IC₅₀)

IUPHAR/BPS Guide to PHARMACOLOGY PDSP Ki Database

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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